Cas no 2229609-08-7 (methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate
• CAS No: 2229609-08-7
• MF: C₁₀H₁₆F₂O₃
• MW: 222.229050636292
• CID: 6405673
• PubChem ID: 165669452
• Update Time: 2025-10-28

methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate
• 2229609-08-7
• EN300-1948074

• Inchi： 1S/C10H16F2O3/c1-9(2,7(13)8(14)15-3)6-4-10(11,12)5-6/h6-7,13H,4-5H2,1-3H3
• InChI Key： PYTSQOJFKGMSRK-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C(C)(C)C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 222.10675069g/mol
• Monoisotopic Mass: 222.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate

Comprehensive Overview of Methyl 3-(3,3-Difluorocyclobutyl)-2-Hydroxy-3-Methylbutanoate (CAS No. 2229609-08-7)

The compound methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate (CAS No. 2229609-08-7) is a highly specialized ester with a unique structural framework, combining a difluorocyclobutyl moiety with a hydroxy-methylbutanoate backbone. This molecular architecture makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of both fluorine and hydroxyl groups enhances its potential for hydrogen bonding and metabolic stability, key traits in drug design.

In recent years, the demand for fluorinated compounds has surged due to their ability to improve pharmacokinetic properties, such as membrane permeability and resistance to enzymatic degradation. Researchers are increasingly exploring methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate as a building block for small-molecule therapeutics, especially in oncology and CNS disorders. Its cyclobutyl ring, coupled with fluorine substitution, offers a balance between rigidity and lipophilicity, making it a versatile candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2229609-08-7 involves multi-step organic transformations, including cyclobutane ring formation, fluorination, and esterification. These processes often require advanced techniques like asymmetric catalysis to achieve high enantiomeric purity, a critical factor for pharmaceutical applications. The compound’s chiral center at the 2-hydroxy position further underscores its relevance in stereoselective synthesis, a hot topic in modern medicinal chemistry.

Beyond pharmaceuticals, methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate has potential applications in material science, particularly in the design of fluoropolymers with enhanced thermal and chemical resistance. The difluorocyclobutyl group can impart unique electronic properties to polymers, making them suitable for high-performance coatings and adhesives. This dual utility in life sciences and industrial materials aligns with the growing trend of multi-disciplinary chemical innovation.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 2229609-08-7. The fluorine component, while beneficial for stability, necessitates careful evaluation of its ecological impact. Recent advancements in green chemistry aim to minimize waste and hazardous byproducts during synthesis, addressing concerns raised by regulatory bodies like the EPA and REACH. This focus on sustainable synthesis resonates with the broader push for eco-friendly chemical manufacturing.

In summary, methyl 3-(3,3-difluorocyclobutyl)-2-hydroxy-3-methylbutanoate represents a compelling case study in the intersection of structural complexity and functional versatility. Its applications span from cutting-edge drug discovery to advanced materials, all while navigating the challenges of synthetic efficiency and environmental responsibility. As research continues to uncover its full potential, this compound is poised to remain a focal point in innovation-driven chemistry.